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Compound of Interest

Compound Name: cis-3-Hexenyl isovalerate

Cat. No.: B3028836 Get Quote

Application Notes for the GC-MS Analysis of cis-3-
Hexenyl Isovalerate
Introduction

Cis-3-Hexenyl isovalerate (CAS Registry Number: 35154-45-1) is an organic compound

classified as a fatty acid ester.[1] It is a colorless liquid known for its powerful, sweet, green

apple-like odor with buttery and creamy notes.[2][3] This compound is utilized as a flavoring

agent in the food and beverage industry and as a fragrance ingredient in cosmetics and

personal care products.[4] Gas chromatography-mass spectrometry (GC-MS) is a robust

analytical technique for the identification and quantification of volatile and semi-volatile

compounds like cis-3-Hexenyl isovalerate.[5] These application notes provide a

comprehensive overview and detailed protocols for the analysis of cis-3-Hexenyl isovalerate
using GC-MS.
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Property Value

Molecular Formula C11H20O2[6]

Molecular Weight 184.2753 g/mol [6]

CAS Registry Number 35154-45-1[6]

Appearance Colorless liquid[3]

Odor Powerful, sweet, green odor of apple[2]

Boiling Point 224.17 °C (Predicted)[4]

Solubility Insoluble in water; soluble in alcohol[4]

Principle of GC-MS Analysis
Gas chromatography (GC) separates volatile and semi-volatile compounds in a sample based

on their physical and chemical properties. The sample is vaporized and carried by an inert gas

(mobile phase) through a heated column containing a stationary phase. Compounds interact

differently with the stationary phase, leading to their separation. As the separated compounds

elute from the column, they enter the mass spectrometer (MS), which ionizes the molecules

and separates the resulting ions based on their mass-to-charge ratio (m/z). The resulting mass

spectrum provides a unique fragmentation pattern that acts as a "fingerprint" for compound

identification.

Applications
Quality Control in Food and Beverage: To ensure the correct concentration of cis-3-Hexenyl
isovalerate is present in products for consistent flavor profiles.

Fragrance Industry: To verify the purity and concentration of cis-3-Hexenyl isovalerate in

perfumes and other scented products.

Research and Development: In the development of new food products, beverages, and

fragrances.

Metabolomics: As a volatile organic compound (VOC), it can be analyzed in studies of

biological systems.
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Experimental Protocols
Sample Preparation
The choice of sample preparation technique depends on the sample matrix. The goal is to

extract and concentrate cis-3-Hexenyl isovalerate while removing interfering compounds.

a. Liquid-Liquid Extraction (LLE)
This technique is suitable for separating analytes based on their solubility in different

immiscible solvents.[5]

Protocol:

Mix the sample with two immiscible solvents (e.g., an aqueous sample with an organic

solvent like dichloromethane or hexane).[5]

Agitate the mixture vigorously to allow for the transfer of cis-3-Hexenyl isovalerate into

the organic layer.

Allow the layers to separate.

Collect the organic layer containing the analyte.

If necessary, concentrate the extract using a gentle stream of nitrogen gas (nitrogen

blowdown).[7]

Reconstitute the dried extract in a suitable volatile solvent for GC-MS analysis.[8]

b. Solid-Phase Microextraction (SPME)
SPME is a solvent-free technique ideal for extracting volatile and semi-volatile compounds from

liquid or headspace samples.[9]

Protocol:

Place the sample in a sealed vial.
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Expose a fused silica fiber coated with a suitable polymer to the headspace above the

sample or directly immerse it in the liquid.[9]

Allow the analytes to partition onto the fiber for a defined period.

Retract the fiber and introduce it directly into the hot GC injection port for thermal

desorption of the analytes onto the column.[9]

c. Headspace Sampling
This technique is used for the analysis of volatile compounds in a sample without direct

injection of the sample matrix.[5]

Protocol:

Place the liquid or solid sample in a sealed vial and heat it to allow volatile compounds to

vaporize into the headspace.[5]

Directly inject a known volume of the headspace gas into the GC.

GC-MS Instrumentation and Parameters
The following table outlines typical GC-MS parameters for the analysis of cis-3-Hexenyl
isovalerate. These may need to be optimized for specific instruments and applications.
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Parameter Recommended Setting

Gas Chromatograph

Column
Non-polar capillary column (e.g., HP-5, DB-1-

MS, CP Sil 8 CB)[10]

Column Dimensions
30 m length x 0.25 mm I.D. x 0.25 µm film

thickness[10]

Carrier Gas Helium or Hydrogen[10]

Flow Rate 1.0 - 1.5 mL/min

Injector Temperature 250 °C

Injection Volume 1 µL

Injection Mode Splitless or Split (e.g., 20:1)

Oven Temperature Program
Initial temp: 50-70°C, hold for 2-4 min, ramp at

3-5°C/min to 230-290°C, hold for 10-35 min[10]

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV[11]

Ion Source Temperature 230 °C[12]

Transfer Line Temp. 280 °C[12]

Mass Range m/z 40-400

Scan Mode
Full Scan for qualitative analysis, Selected Ion

Monitoring (SIM) for quantitative analysis

Data Analysis and Quantitation
Qualitative Analysis: Identify cis-3-Hexenyl isovalerate by comparing its retention time and

mass spectrum with that of a known standard or a reference library such as the NIST Mass

Spectral Library. The mass spectrum of cis-3-Hexenyl isovalerate will show characteristic

fragment ions.
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Quantitative Analysis: Prepare a calibration curve using standard solutions of cis-3-Hexenyl
isovalerate of known concentrations. Plot the peak area of a characteristic ion against the

concentration. Use this curve to determine the concentration of cis-3-Hexenyl isovalerate in

unknown samples.

Quantitative Data Summary
The following table is an example of how to structure quantitative data for a calibration curve.

Concentration (µg/mL) Peak Area (Arbitrary Units)

1 15,000

5 75,000

10 150,000

25 375,000

50 750,000
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Caption: Workflow for GC-MS analysis of cis-3-Hexenyl isovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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